4-Cl-iMT
Overview
Description
4-Cl-iMT is a selective ligand of the Transport Inhibitor Resistant 1 (TIR1).
Scientific Research Applications
Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS) in Small Molecule Analysis IMS-MS is a technique that has been significantly recognized for its potential in research and applied industrial fields, including the analysis of "small molecule" species commonly used in drug discovery. The applications of IMS-MS have diversified beyond mixture analysis and metabolite separation, to include determining small molecule structure from drift time, improving selectivity, identifying carbohydrate isomers, and understanding the size and shape of small molecules. This review provides insights into the limitations, possibilities, and potential future developments of IMS-MS in relation to small molecules, highlighting its unique advantages in specific applications (Lapthorn, Pullen, & Chowdhry, 2013).
Understanding Hydrogen Bonding and Viscosity in Ionic Liquids Research into 1-Butyl-3-methyl-imidazolium chloride ([C(4)C(1)im]Cl) and its derivative 1-butyl-2,3-dimethyl-imidazolium ([C(4)C(1)mim]+) provides insights into how a reduction in hydrogen bonding leads to an increase in viscosity for certain ionic liquids. This counter-intuitive behavior is attributed to a reduction in the system's entropy, leading to greater ordering within the liquid and thus raising the melting point and increasing viscosity. The study elucidates the structural and electronic properties of these ion pairs, contributing to our understanding of the interplay between hydrogen bonding, entropy, and the physical properties of ionic liquids (Hunt, 2007).
Resolving Interferences in Negative Mode Ion Mobility Spectrometry The investigation of TNT degradation products using ion mobility spectrometry (IMS) revealed that certain analytes and interferents, like 2,4-dichlorophenoxyacetic acid (2,4-D) and 2,4-dichlorophenol (DCP), can have overlapping IMS responses. This study demonstrates that using alternative reactant ion chemistry, such as air or Br(-) instead of Cl(-), or modulating the IMS temperature, can sometimes resolve these overlaps, contributing to the accuracy and reliability of IMS in analyzing complex mixtures (Daum, Atkinson, Ewing, Knighton, & Grimsrud, 2001).
properties
Product Name |
4-Cl-iMT |
|---|---|
Molecular Formula |
C10H8ClN5 |
Molecular Weight |
233.66 |
IUPAC Name |
3-((1H-tetrazol-5-yl)methyl)-4-chloro-1H-indole |
InChI |
InChI=1S/C10H8ClN5/c11-7-2-1-3-8-10(7)6(5-12-8)4-9-13-15-16-14-9/h1-3,5,12H,4H2,(H,13,14,15,16) |
InChI Key |
UIWCEPIGTBQTTL-UHFFFAOYSA-N |
SMILES |
ClC1=CC=CC2=C1C(CC3=NN=NN3)=CN2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
4-Cl-iMT; 4-Chloroindole-3-ylmerhyltetrazole |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
